Cas no 53455-06-4 (Thianthrene, 2-bromo-)

• Product Name: Thianthrene, 2-bromo-
• CAS No: 53455-06-4
• MF: C₁₂H₇BrS₂
• MW: 295.217979669571
• CID: 357210
• PubChem ID: 13213122
• Update Time: 2025-04-19

Thianthrene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 2-bromo-
• 2-bromothianthrene
• ZB0232
• 53455-06-4
• SCHEMBL14247841
• A50067
• QFQJCTUAPQREMT-UHFFFAOYSA-N
• DTXSID90528425
• CS-0166704
• MFCD00093037

• Inchi： 1S/C12H7BrS2/c13-8-5-6-11-12(7-8)15-10-4-2-1-3-9(10)14-11/h1-7H
• InChI Key： QFQJCTUAPQREMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC1C=CC=CC=1S2

Computed Properties

• Exact Mass: 293.91731
• Monoisotopic Mass: 293.91726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0